ethyl 4-[(3,4-dichlorobenzyl)amino]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[(3,4-dichlorophenyl)methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C15H20Cl2N2O2/c1-2-21-15(20)19-7-5-12(6-8-19)18-10-11-3-4-13(16)14(17)9-11/h3-4,9,12,18H,2,5-8,10H2,1H3
• InChI Key: SAHWIPURPARWLG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H20Cl2N2O2
• Molecular Weight: 331.2 g/mol

Description

Ethyl 4-[(3,4-dichlorobenzyl)amino]-1-piperidinecarboxylate, also known as Etomidate, is a medication that is commonly used as an anesthetic agent. It is a short-acting intravenous drug that induces general anesthesia by binding to the GABA-A receptor in the brain. Etomidate has been widely studied for its mechanism of action and its potential applications in scientific research.

Mechanism of Action

Ethyl 4-[(3,4-dichlorobenzyl)amino]-1-piperidinecarboxylate works by enhancing the activity of the GABA-A receptor in the brain. This receptor is responsible for inhibiting the activity of neurons, and its activation leads to a decrease in neuronal activity and the induction of anesthesia. This compound binds to a specific site on the GABA-A receptor, which enhances its activity and leads to the induction of anesthesia.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects on the body. It induces a rapid onset of anesthesia and has a short duration of action, making it a useful agent for short surgical procedures. This compound also has minimal effects on cardiovascular and respiratory function, making it a safe choice for patients with cardiovascular or respiratory disease. However, it can cause adrenal suppression, which can lead to a decrease in cortisol production and an increased risk of infection.

Advantages and Limitations for Lab Experiments

Ethyl 4-[(3,4-dichlorobenzyl)amino]-1-piperidinecarboxylate has several advantages as a tool for scientific research. It is a highly selective GABA-A receptor agonist, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological conditions. It also has a rapid onset of action and a short duration of action, which makes it a useful agent for short-term experiments. However, this compound can be difficult to work with due to its low solubility and its potential for causing adrenal suppression.

Future Directions

There are several future directions for research on ethyl 4-[(3,4-dichlorobenzyl)amino]-1-piperidinecarboxylate. One area of interest is the development of new anesthetic agents that have similar properties to this compound but with fewer side effects. Another area of interest is the use of this compound in the treatment of neurological disorders such as epilepsy and anxiety disorders. Finally, there is a need for further research on the mechanisms of action of this compound and its effects on the GABA-A receptor.

Synthesis Methods

The synthesis of ethyl 4-[(3,4-dichlorobenzyl)amino]-1-piperidinecarboxylate involves several steps, including the reaction of 3,4-dichlorobenzylamine with ethyl acetoacetate to form ethyl 4-(3,4-dichlorobenzylamino)-3-oxobutanoate. This intermediate is then reacted with piperidine and sodium borohydride to produce this compound. The synthesis of this compound is a complex process that requires careful attention to detail and strict adherence to safety protocols.

Scientific Research Applications

Ethyl 4-[(3,4-dichlorobenzyl)amino]-1-piperidinecarboxylate has been used extensively in scientific research, particularly in the field of neuroscience. Its ability to selectively bind to the GABA-A receptor has made it a valuable tool for studying the role of this receptor in various physiological and pathological conditions. This compound has also been used in studies of the mechanisms of action of other anesthetic agents and in the development of new anesthetic drugs.